N-[(thiophen-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide

• IUPAC Name: N-(thiophen-3-ylmethyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C13H13NO4S2/c15-20(16,14-8-10-3-6-19-9-10)11-1-2-12-13(7-11)18-5-4-17-12/h1-3,6-7,9,14H,4-5,8H2
• InChI Key: MQNMJAWTYKDBOV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)S(=O)(=O)NCC3=CSC=C3
• Molecular Formula: C13H13NO4S2
• Molecular Weight: 311.4 g/mol

Description

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives are synthesized through various methods. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as a heteroatom with the formula C4H4S. The molecular mass of thiophene is 84.14 g/mol.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors.

Physical And Chemical Properties Analysis

Thiophene is a colorless liquid with a benzene-like odor. It has a density of 1.051 g/ml and a melting point of -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry Applications

Anti-Inflammatory Properties: . They can be used to develop drugs that help reduce inflammation in the body.

Anti-Psychotic Properties: . This makes them potential candidates for the development of drugs used to treat psychiatric disorders.

Anti-Arrhythmic Properties: . They could be used in the development of drugs that help regulate heart rhythm.

Anti-Anxiety Properties: . This makes them potential candidates for the development of drugs used to treat anxiety disorders.

Material Science Applications

Corrosion Inhibitors: . They can be used to protect metals from corrosion.

Organic Semiconductors: . They can be used in the development of electronic devices.

Organic Field-Effect Transistors (OFETs): . These are a type of transistor that utilizes an organic semiconductor in its channel.

Organic Light-Emitting Diodes (OLEDs): . These are a type of light-emitting diode (LED) in which the emissive electroluminescent layer is a film of organic compound.

Mechanism of Action

Target of Action

Compounds with a thiophene ring, such as this one, have been found to exhibit a variety of pharmacological properties . For instance, some thiophene derivatives have been reported to inhibit cholinesterase enzymes, which play a crucial role in the breakdown of the neurotransmitter acetylcholine, involved in various physiological processes such as muscle contraction and memory formation.

Mode of Action

It’s plausible that the compound interacts with its targets, possibly cholinesterase enzymes, leading to changes in the physiological processes regulated by these targets.

Biochemical Pathways

If the compound does indeed inhibit cholinesterase enzymes, it could affect the cholinergic pathway, impacting the breakdown and signaling of the neurotransmitter acetylcholine.

Result of Action

If the compound does inhibit cholinesterase enzymes, it could potentially lead to an increase in acetylcholine levels, affecting various physiological processes such as muscle contraction and memory formation.

Safety and Hazards

Thiophene is considered hazardous. It is highly flammable and harmful if swallowed. It also causes serious eye irritation.

Future Directions

Thiophene and its substituted derivatives are very important class of heterocyclic compounds which shows interesting applications in the field of medicinal chemistry. They have been proven to be effectual drugs in the present respective disease scenario. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.